Cas no 152711-52-9 (2H-Pyran-2-methanol, tetrahydro-, benzoate)

2H-Pyran-2-methanol, tetrahydro-, benzoate structure
152711-52-9 structure
Product Name:2H-Pyran-2-methanol, tetrahydro-, benzoate
CAS No:152711-52-9
MF:C13H18O4
MW:238.279624462128
CID:1326130
PubChem ID:71346480
Update Time:2025-04-20

2H-Pyran-2-methanol, tetrahydro-, benzoate Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-methanol, tetrahydro-, benzoate
    • benzoic acid,oxan-2-ylmethanol
    • Benzoic acid;oxan-2-ylmethanol
    • 152711-52-9
    • DTXSID60772539
    • Benzoic acid--(oxan-2-yl)methanol (1/1)
    • Inchi: 1S/C7H6O2.C6H12O2/c8-7(9)6-4-2-1-3-5-6;7-5-6-3-1-2-4-8-6/h1-5H,(H,8,9);6-7H,1-5H2
    • InChI Key: NZRIOYPAUBNIOX-UHFFFAOYSA-N
    • SMILES: O1CCCCC1CO.OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 238.12054
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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